Cas no 62579-60-6 (1,1'-Biphenyl, 3-bromo-4,4'-dinitro-)
62579-60-6 structure
Product Name:1,1'-Biphenyl, 3-bromo-4,4'-dinitro-
CAS No:62579-60-6
MF:C12H7BrN2O4
MW:323.098982095718
CID:439452
PubChem ID:71385035
Update Time:2025-04-19
1,1'-Biphenyl, 3-bromo-4,4'-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 3-bromo-4,4'-dinitro-
- 2-bromo-1-nitro-4-(4-nitrophenyl)benzene
- 3-Bromo-4,4'-dinitro-1,1'-biphenyl
- DTXSID00807278
- 62579-60-6
-
- Inchi: 1S/C12H7BrN2O4/c13-11-7-9(3-6-12(11)15(18)19)8-1-4-10(5-2-8)14(16)17/h1-7H
- InChI Key: VXRRZFXOHYVWJG-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 321.95891
- Monoisotopic Mass: 321.95892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 86.28
1,1'-Biphenyl, 3-bromo-4,4'-dinitro- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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